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Compound of Interest

Compound Name: 4-Propylcyclohexanol
CAS No.: 52204-65-6
Cat. No.: B3029087
\ v

4-Propylcyclohexanol is a saturated cyclic alcohol that holds significant value as a versatile
chemical intermediate, particularly in the synthesis of advanced materials. Structurally, it
consists of a cyclohexane ring substituted with a propyl group and a hydroxyl group at the 1
and 4 positions. This arrangement gives rise to cis and trans stereoisomers, the distinct
properties of which are critical to their application. While it finds use as a solvent and in the
formulation of fragrances, its primary role in advanced research and development lies in its
function as a precursor to liquid crystal molecules.[1][2] This guide provides a comprehensive
overview of its fundamental properties, synthesis methodologies, and key applications for
researchers and professionals in chemical synthesis and drug development.

Section 1: Core Physicochemical and Computed
Properties

4-Propylcyclohexanol is typically encountered as a colorless to light yellow liquid with a mild,
characteristic odor.[2][3] Its physical state and properties are dictated by the interplay between
the nonpolar propyl group and cyclohexane ring, and the polar hydroxyl group which allows for
hydrogen bonding.[2] The compound is generally sold as a mixture of its cis and trans isomers.

Data Summary: Physicochemical Properties

The following table summarizes the key physical and chemical properties of 4-
Propylcyclohexanol. Data is aggregated from various chemical databases and supplier
specifications.
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Property Value Source(s)
Molecular Formula CoH180 [4]
Molecular Weight 142.24 g/mol [4]

CAS Number 52204-65-6 (cis/trans mixture) [41[5]
77866-58-1 (trans isomer) [2][4]

98790-22-8 (cis isomer) [4]

Colorless to almost colorless

Appearance . [31[6]
clear liquid

Boiling Point 92-93 °C; 209-210 °C [31[5]

Density ~0.907 g/cm3 at 17 °C [31[5]

Refractive Index

1.4630 - 1.4670

[3][5]

Flash Point 80.2 °C [3]
Limited solubility in water;
Solubility soluble in organic solvents like  [3][7]

ethanol and dichloromethane.

Data Summary: Computed Molecular Properties

Computational descriptors provide insight into the molecule's behavior in biological and
chemical systems, such as its lipophilicity and potential for forming hydrogen bonds.

Property Value Source(s)
XLogP3 2.9 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

C:;untg p ! 4]
Rotatable Bond Count 2 [4]
Topological Polar Surface Area  20.2 A2 [7]
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Section 2: Stereoisomerism: The Decisive Factor in
Application

The orientation of the propyl and hydroxyl groups relative to the cyclohexane ring plane defines
the cis and trans isomers. In the more stable chair conformation, the bulky propyl group
preferentially occupies an equatorial position to minimize steric strain.

» trans-4-Propylcyclohexanol: The hydroxyl group is also in an equatorial position, opposite
to the propyl group. This is generally the thermodynamically more stable isomer.

¢ cis-4-Propylcyclohexanol: The hydroxyl group is in an axial position, on the same side as
the equatorial propyl group.

The choice between the cis and trans isomer is not trivial; it is a critical design parameter for
the target molecule. For instance, cis-4-propylcyclohexanol is a crucial intermediate for
synthesizing specific liquid crystal molecules like trans-2-(4-propylcyclohexyl)-1,3-propanediol,
which are widely used in the manufacturing of liquid crystal displays (LCDs).[1]
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Caption: General workflow for catalytic hydrogenation to 4-propylcyclohexanol.

Stereoselective Synthesis: A Chemoenzymatic
Approach for cis-4-Propylcyclohexanol

For applications demanding high isomeric purity, such as in liquid crystal synthesis,
stereoselective methods are paramount. A highly efficient green chemistry approach utilizes a
mutant alcohol dehydrogenase (ADH) to reduce 4-propylcyclohexanone with near-perfect
selectivity for the cis isomer. [1] This biotransformation couples the ADH enzyme with a glucose
dehydrogenase (GDH) for cofactor (NAD*) regeneration, driving the reaction to completion.
This method achieves a high conversion rate and a cis/trans ratio exceeding 99.5:0.5. [1]

This protocol is adapted from the methodology described by Wu et al. in Catalysts (2022). [1]it
represents a self-validating system where product yield and isomeric purity confirm the efficacy
of the enzymatic cascade.

Materials:

e 4-propylcyclohexanone (Substrate)

» Mutant alcohol dehydrogenase from Lactobacillus kefir (LK-TADH)
¢ Glucose dehydrogenase (GDH)

 NAD™ (Cofactor)

e Glucose (Co-substrate for regeneration)

e Phosphate buffer (pH 7.0-8.0)

e 2 M Na2COs (for pH control)

o Ethyl acetate (for extraction)

e Anhydrous sodium sulfate
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Step-by-Step Procedure:

e Reaction Setup: In a temperature-controlled reactor (e.g., 2 L), establish the reaction system
under optimized conditions: 35 °C and pH maintained between 7.0 and 8.0.

o Component Addition: Add the following components to the reactor:

[¢]

4-propylcyclohexanone to a final concentration of 125 g/L.

[¢]

LK-TADH cell dosage of 30 g/L.

[e]

GDH cell dosage of 10 g/L.

o

NAD* to a final concentration of 0.1 g/L.

[¢]

Glucose at a molar ratio of 1.2:1 (glucose:substrate).

e pH Control: Throughout the reaction, automatically titrate with 2 M Na2COs to maintain the
pH in the 7.0-8.0 range. The oxidation of glucose to gluconic acid by GDH will lower the pH if
not controlled.

o Reaction Monitoring: Monitor the conversion of 4-propylcyclohexanone using gas
chromatography (GC). The reaction should reach completion in approximately 5 hours. [1]5.
Workup & Extraction:

o Once the reaction is complete, cool the mixture to room temperature.

o Extract the product from the aqueous reaction solution three times with an equal volume of
ethyl acetate.

o Combine the organic phases and wash with a saturated sodium chloride solution (brine).

o Dry the organic phase over anhydrous sodium sulfate overnight.

« Purification: Filter off the drying agent and concentrate the organic phase using a rotary
evaporator to yield high-purity cis-4-propylcyclohexanol.
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Caption: Chemoenzymatic synthesis workflow for cis-4-propylcyclohexanol.
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Section 4: Applications in Research and Industry

The utility of 4-propylcyclohexanol is largely defined by its role as a structural motif in larger,
more complex molecules.

Liquid Crystal Synthesis

The most prominent application is in the synthesis of liquid crystals (LCs). [1]The rigid,
anisotropic structure of the 4-propylcyclohexyl moiety makes it an ideal building block for
calamitic (rod-shaped) liquid crystals used in display technologies. [8]These materials possess
properties of both liquids and solids, allowing their molecular orientation to be controlled by an
electric field. [9]Compounds derived from 4-propylcyclohexanol are components in LC
mixtures that require specific properties like wide temperature ranges and fast switching
speeds. [10][11][12]

Drug Development and Medicinal Chemistry

In drug discovery, the cyclohexyl scaffold is a common bioisostere for a phenyl ring. Replacing
an aromatic ring with a saturated carbocycle like the 4-propylcyclohexyl group can significantly
alter a drug candidate's properties by:

« Increasing Lipophilicity (LogP): Enhancing membrane permeability.

e Improving Metabolic Stability: Removing a site susceptible to aromatic oxidation by
cytochrome P450 enzymes.

o Modifying Conformational Flexibility: Potentially improving binding affinity to a target protein.

While direct applications are not as widely documented as for LCs, 4-propylcyclohexanol
serves as a valuable starting material for synthesizing novel chemical entities where these
physicochemical modifications are desired.

Section 5: Safety and Handling

As a laboratory chemical, 4-propylcyclohexanol must be handled with appropriate
precautions. It is classified as a combustible liquid. [13][14] Summary of GHS Hazards: [13]*
H227: Combustible liquid.
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e H302 + H312 + H332: Harmful if swallowed, in contact with skin, or if inhaled.
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e H412: Harmful to aquatic life with long-lasting effects.

Handling Recommendations: [15]* Engineering Controls: Use in a well-ventilated area,
preferably in a chemical fume hood.

o Personal Protective Equipment (PPE): Wear protective gloves (e.g., nitrile), safety goggles,
and a lab coat.

» Fire Safety: Keep away from open flames, hot surfaces, and other sources of ignition. Use
dry chemical, foam, or carbon dioxide extinguishers. [15]* Disposal: Dispose of contents and
container in accordance with local, regional, and national regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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